molecular formula C15H17NO2S B8360009 N-methyl-N-[(4-methylphenyl)methyl]benzenesulfonamide

N-methyl-N-[(4-methylphenyl)methyl]benzenesulfonamide

Cat. No.: B8360009
M. Wt: 275.4 g/mol
InChI Key: MILSNQXWGHSHJQ-UHFFFAOYSA-N
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Description

N-methyl-N-[(4-methylphenyl)methyl]benzenesulfonamide is a useful research compound. Its molecular formula is C15H17NO2S and its molecular weight is 275.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H17NO2S

Molecular Weight

275.4 g/mol

IUPAC Name

N-methyl-N-[(4-methylphenyl)methyl]benzenesulfonamide

InChI

InChI=1S/C15H17NO2S/c1-13-8-10-14(11-9-13)12-16(2)19(17,18)15-6-4-3-5-7-15/h3-11H,12H2,1-2H3

InChI Key

MILSNQXWGHSHJQ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)CN(C)S(=O)(=O)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydride (80% dispersion in oil) (0.24 g, 10 mmol) was added to a stirred solution of N-4-methylbenzyl phenylsulphonamide (2.47 g, 10 mmol) in dry THF (50 mi) under argon. After 1.5 h the grey solid of sodium hydride disappeared and a white precipitate formed. The mixture was cooled to 0° C. and treated with methyl iodide (0.62 ml, 10 mmol). The reaction was allowed to warm to ambient temperature and stirred or 16 h. Methanol (1 ml) was added and the reaction mixture evaporated to dryness. The residue was partitioned between ethyl acetate (80 ml) and water (80 ml). The organic layer was separated, washed with water (2×50 ml), dried over MgSO4, filtered and the solvent removed to give the crude product. Flash chromatography (flash silica, gradient elution 0-10% ethyl acetate in hexane) gave, after crystallisation from ethyl acetate/hexane, N-methyl N-4-methylbenzyl phenylsulphonamide (0.89 g, 34%) as a white crystalline solid.
Quantity
0.24 g
Type
reactant
Reaction Step One
Quantity
2.47 g
Type
reactant
Reaction Step One
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Quantity
0 (± 1) mol
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solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0.62 mL
Type
reactant
Reaction Step Three
Quantity
1 mL
Type
reactant
Reaction Step Four

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